Pyrroloazepines
Pyrroloazepines are a class of heterocyclic compounds with unique pharmacological properties, widely recognized for their potential in the treatment of neurological and psychiatric disorders. These molecules contain both pyrrole and azepine rings fused together, creating a complex structure that offers diverse functional groups for modification to enhance drug efficacy. Pyrroloazepines exhibit various biological activities including modulating neurotransmitter systems such as serotonin, dopamine, and noradrenaline, which makes them valuable leads in drug discovery. They are often used as research tools or developed into therapeutic agents targeting specific pathologies related to central nervous system (CNS) function. Due to their structural complexity, pyrroloazepines can be optimized for improved bioavailability, selectivity, and potency through medicinal chemistry approaches.

Structure | Chemical Name | CAS | MF |
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Hymenialdisine Methanoate | 84094-94-0 | C12H14BrN5O3 |
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3-Pyridinecarboxylicacid, 5-(1,2,3,4,5,6-hexahydroazepino[4,5-b]indol-5-yl)-, methyl ester, (-)- | 38940-72-6 | C19H19N3O2 |
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Azepino[4,3-b]indole, 2-ethyl-9-fluoro-1,2,3,4,5,6-hexahydro- | 919120-47-1 | C14H17FN2 |
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6H-3,7-Methanoazonino[5,4-b]indol-6-one, 5-ethylidene-1,2,4,5,7,8-hexahydro-, (5E)- | 918938-14-4 | C17H18N2O |
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Hymenialdisine-d4 | 1185240-30-5 | C11H10BrN5O2 |
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1H,2H,3H,4H,5H,6H-azepino4,5-bindole | 7546-78-3 | C12H14N2 |
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3H-Pyrrolo[1,2-a]azepin-3-one,5,6,7,8-tetrahydro-(9CI) | 378248-29-4 | C9H11NO |
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2,5-Methano-1H-pyrrolo[2,1-e][1,2,6]oxadiazocine(9CI) | 876303-66-1 | C9H8N2O |
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sartorymensin | 1370452-86-0 | C23H20N4O2 |
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andransinine | 1346240-65-0 | C23H28N2O3 |
Related Literature
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
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Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
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Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
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Xu Zhang,K. P. Rakesh,Hua-Li Qin Chem. Commun., 2019,55, 2845-2848
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